Cas no 2227915-80-0 ((1R)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol
• CAS No: 2227915-80-0
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6599394
• PubChem ID: 165699858
• Update Time: 2025-11-06

(1R)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol
• EN300-1740573
• 2227915-80-0

• Inchi： 1S/C12H17NO/c13-8-7-12(14)11-4-2-1-3-10(11)9-5-6-9/h1-4,9,12,14H,5-8,13H2/t12-/m1/s1
• InChI Key： AUSSJMKDIIQYNH-GFCCVEGCSA-N
• SMILES： O[C@H](CCN)C1C=CC=CC=1C1CC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol

Introduction to (1R)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol and Its Significance in Modern Chemical Biology

(1R)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol, with the CAS number 2227915-80-0, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of a chiral center at the (1R) configuration, combined with the amino and cyclopropylphenyl substituents, makes it a versatile scaffold for developing novel therapeutic agents.

The compound's structure, featuring a propan-1-ol backbone with an amino group at the third carbon and a 2-cyclopropylphenyl group at the first carbon, provides a rich chemical space for interaction with biological targets. This configuration allows for selective binding to proteins and enzymes, making it a promising candidate for inhibiting or modulating various biological pathways. The cyclopropyl ring, in particular, is known for its ability to enhance binding affinity and selectivity, which is a critical factor in drug design.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (1R)-configuration of (1R)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol aligns with this trend, as enantiopure compounds often exhibit better pharmacokinetic properties. This has spurred extensive research into understanding the structural and functional implications of chirality in drug molecules.

One of the most compelling aspects of (1R)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol is its potential role in targeting neurological disorders. Studies have shown that structurally similar compounds can interact with neurotransmitter receptors and enzymes involved in conditions such as depression, anxiety, and neurodegenerative diseases. The amino group in this compound can form hydrogen bonds with polar residues in protein targets, while the cyclopropylphenyl moiety can engage in hydrophobic interactions, providing multiple points of contact for effective binding.

Moreover, the compound's unique structural features make it an attractive candidate for developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in cancer and inflammatory diseases. The ability of (1R)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol to selectively inhibit specific kinases without affecting others is a key advantage in therapeutic applications. This selectivity can be achieved by fine-tuning the compound's structure to optimize its binding affinity and specificity.

Recent advancements in computational chemistry have further enhanced the understanding of how (1R)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol interacts with biological targets. Molecular docking simulations and quantum mechanical calculations have provided insights into the compound's binding mode and energetics. These computational studies have been instrumental in guiding experimental efforts to optimize the compound's properties for better pharmacological activity.

The synthesis of (1R)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol presents unique challenges due to its complex stereochemistry. However, recent developments in asymmetric synthesis have made it possible to produce enantiopure compounds on a scalable basis. These advances have opened up new avenues for exploring the therapeutic potential of this molecule. Techniques such as chiral auxiliary-assisted synthesis and biocatalytic methods have been particularly effective in achieving high enantiomeric purity.

In conclusion, (1R)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol is a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its ability to interact selectively with biological targets, make it an attractive candidate for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.